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Executive Summary

10-Methyltridecanoic Acid (10-MTA) is a rare, mid-chain branched-chain fatty acid (BCFA).[1]
[2] Unlike the common iso- (terminal) and anteiso- (penultimate) BCFAs found abundantly in
ruminant fats and bacterial membranes, 10-MTA possesses a methyl group positioned at the
10th carbon from the carboxyl end (or the

-4 position relative to the terminal methyl).

This structural specificity classifies it as a mid-chain methylated lipid, a category biologically
distinct from primer-derived BCFAs.[1][2] Its presence is typically associated with specific
stress-response pathways in bacteria (Listeria monocytogenes), unique metabolic signatures in
the human microbiome (saliva/sweat volatiles), and complex lipidomes of marine sponges.[2]

Target Audience: Researchers in lipidomics, microbial physiology, and biomarker discovery.[2]

Part 1: Chemical Identity & Structural Logic[2]

Before isolating 10-MTA, it is critical to distinguish it from its structural isomers, which are far
more common in nature.[2]
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Compound Name

Structure Type

Methyl Position

Common Source

10-Methyltridecanoic
Acid

Mid-Chain BCFA

C-10

Stress-induced
Bacteria, Human

Volatiles

12-Methyltridecanoic
Acid

Iso-BCFA

C-12 (Terminal)

Streptomyces,
Ruminant Milk Fat

11-Methyltridecanoic
Acid

Anteiso-BCFA

C-11 (Penultimate)

Bacillus subtilis,
Listeria (Standard)

Molecular Specification

» IUPAC Name: 10-Methyltridecanoic acid[1][3][4][5][6][7]

e Formula:

e Molecular Weight: 228.37 g/mol [8]

o Key Feature: The methyl branch is located centrally (relative to the hydrophobic tail),
disrupting lipid packing density more significantly than terminal branching.[2] This property is

exploited by organisms to modulate membrane fluidity under stress.[2]

Part 2: Primary Natural Sources|[1]
Bacterial Stress Adaptation (Listeria monocytogenes)

The most definitive, manipulatable source of 10-MTA is the bacterium Listeria monocytogenes,

specifically under conditions of cold stress and precursor loading.[2]

o Context:L. monocytogenes typically produces anteiso-C15:0 to maintain membrane fluidity.
[1][2][7] However, when the native BCFA pathway is perturbed or when specific "unnatural”
primers are fed to the bacteria, 10-MTA accumulates as a homeoviscous adaptation agent.

[2]

o Experimental Yield: Research indicates that growing L. monocytogenes (Strain MOR401) at
10°C in the presence of 2-methylpropionate (isobutyrate) forces the synthesis of 10-MTA.[2]
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e Mechanism: The bacterium utilizes the exogenous 2-methylpropionate as a primer.[2]
Through the Type Il Fatty Acid Synthesis (FAS Il) pathway, this primer is elongated.[2] The
accumulation of 10-MTA (rather than standard iso-C14) under these conditions suggests a
specific elongation arrest or modification induced by the cold stress.[1][2]

Human Microbiome Volatiles (Saliva & Sweat)

10-MTA has been identified as a specific Volatile Organic Compound (VOC) in human
secretions.[2] Its presence is likely exogenous, resulting from the metabolism of skin/oral lipids
by commensal bacteria (Corynebacterium, Staphylococcus, Propionibacterium).[2]

» Saliva: Detected via Stir Bar Sorptive Extraction (SBSE) coupled with GC-MS.[1][2] It
appears as a minor endogenous metabolite or bacterial byproduct.[2]

e Apocrine Sweat: Found in the axillary (armpit) region.[2][6] The compound contributes to the
complex "human scent" profile.[2] It is likely generated when skin bacteria hydrolyze odorless
precursor lipids secreted by apocrine glands, releasing free methylated fatty acids.[2]

Marine Sponges (Porifera)

While less specific than the bacterial source, marine sponges (e.g., Demospongiae) are prolific
producers of mid-chain methylated fatty acids (often termed "demospongic acids").[2]

 Distinction: Sponge fatty acids typically feature longer chains (C24—C30) with methylation at
C5, C9, or C10. 10-MTA represents a shorter-chain homolog in this class, often found in the
phospholipid fraction of sponge cell membranes.[2]

Part 3: Biosynthetic Pathways & Causality[1]

The synthesis of 10-MTA follows two distinct biological logics depending on the organism.

Pathway A: Primer-Dependent Elongation (Bacteria)

In Listeria, the synthesis is driven by the initiation primer.[2]

e Precursor: 2-Methylpropionate (Isobutyrate) is converted to Isobutyryl-CoA.[1][2]
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e Initiation: FabH (Ketoacyl-ACP synthase Ill) condenses Isobutyryl-CoA with Malonyl-ACP.[1]
[2]

e Elongation: The chain is extended by adding 2-carbon units via the FAS Il cycle.[2]

e Termination: Thioesterase cleaves the acyl-ACP at the C14 length.[2]

Pathway B: Post-Synthetic Methylation (General Mid-
Chain Logic)

In many other systems (like Mycobacterium or Sponges), mid-chain methyl groups are added
after the chain is formed, or on an unsaturated intermediate.[2]

e Substrate: An unsaturated fatty acid (e.qg.,

-monounsaturated).

e Donor: S-Adenosylmethionine (SAM).[2]
o Enzyme: UFA-Methyltransferase.[1][2]

o Result: The methyl group from SAM attacks the double bond, creating a cyclopropane ring or
a methylated chain (e.g., Tuberculostearic acid mechanism).[2]

Biosynthetic Logic Diagram (Graphviz)
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Caption: Dual biosynthetic routes for 10-MTA: Primer-extension (Listeria) vs. SAM-dependent
methylation.[1][2]

Part 4: Isolation & Analysis Protocol

To isolate 10-MTA from a bacterial culture (e.g., Listeria), the following self-validating protocol is
recommended.

Biomass Generation

 Strain:Listeria monocytogenes (e.g., strain 10403S or MOR401).[2]
e Media: Brain Heart Infusion (BHI) broth supplemented with 1 mM 2-methylpropionate.[1][2]

e Incubation: 10°C (Critical for mid-chain BCFA upregulation) until late stationary phase.[2]

Lipid Extraction (Bligh & Dyer Modified)

o Pellet Cells: Centrifuge culture at 4,000

g for 10 min.
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e Lysis: Resuspend in chloroform:methanol (1:2 v/v). Sonicate for 10 min on ice.

e Phase Separation: Add chloroform and water to reach final ratio 1:1:0.9. Centrifuge.[2][9]
Collect lower organic phase.[2]

e Drying: Evaporate solvent under nitrogen stream.

Derivatization (FAME Preparation)

o Why: Free fatty acids are not volatile enough for GC.[2] Methyl esterification is required.[2]
[10]

e Reagent: 1.25 M HCI in Methanol (Acid-catalyzed methylation is preferred over base-
catalyzed to ensure total lipid transesterification).

e Reaction: Incubate at 50°C for 12 hours or 80°C for 1 hour.
o Extraction: Extract FAMEs (Fatty Acid Methyl Esters) into hexane.[2]

Identification (GC-MS)[1][2][12]

e Column: High-polarity capillary column (e.g., CP-Sil 88 or DB-23) is required to separate
positional isomers (10-methyl vs 12-methyl).[1][2]

e Mass Spec Signature: Look for the molecular ion (

) and specific McLafferty rearrangement ions characteristic of the methyl branch position.[2]

o Note: Mid-chain methyl esters often produce fragment ions at
that differ from terminal iso peaks.[2]

» Validation: Compare Retention Time (RT) against a commercially available standard (e.g.,
bacterial acid methyl ester mix) or calculate Equivalent Chain Length (ECL).

References

o Bacterial Biosynthesis (Listeria)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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